Cas no 22978-83-2 (Pyrazine,2,3,5,6-tetramethyl-, 1-oxide)

• Product Name: Pyrazine,2,3,5,6-tetramethyl-, 1-oxide
• CAS No: 22978-83-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 251572
• PubChem ID: 3764616
• Update Time: 2025-04-19

Pyrazine,2,3,5,6-tetramethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2,3,5,6-tetramethyl-, 1-oxide
• 6-METHYL-3-PROPYL-PYRAZINOL
• Pyrazine, tetramethyl-, 1-oxide (8CI,9CI)
• 2,3,5,6-Tetramethyl-pyrazin-1-oxid
• 2,3,5,6-tetramethylpyrazine 1-oxide
• 2,3,5,6-tetramethylpyrazine mono N-oxide
• 2,3,5,6-tetramethylpyrazine-N-oxide
• Tetramethyl-pyrazin-1-oxid
• tetramethyl-pyrazine 1-oxide
• tetramethylpyrazine mono-N-oxide
• 22978-83-2
• 2,3,5,6-tetramethyl-1-oxidopyrazin-1-ium
• Pyrazine,tetramethyl-,1-oxide(8ci,9ci)
• TETRAMETHYLPYRAZIN-1-IUM-1-OLATE

• Inchi： 1S/C8H12N2O/c1-5-7(3)10(11)8(4)6(2)9-5/h1-4H3
• InChI Key： MRKOVWZAVHJNPG-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(C)=C(C)N=C(C)C=1C

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 38.35000
• LogP: 1.74370